Cas no 107611-36-9 (Isononanoic acid, sulfophenyl ester, sodium salt)

• Product Name: Isononanoic acid, sulfophenyl ester, sodium salt
• CAS No: 107611-36-9
• MF: C₁₅H₂₁NaO₅S
• MW: 336.379014730453
• CID: 218038
• Update Time: 2023-08-03

Isononanoic acid, sulfophenyl ester, sodium salt Chemical and Physical Properties

Names and Identifiers

• Isononanoic acid,sulfophenyl ester, sodium salt (1:1)
• Isononanoicacid, sulfophenyl ester, sodium salt (9CI)
• Sodium(isononanoyloxy)benzenesulfonate
• Isononanoic acid, sulfophenyl ester, sodium salt

• Inchi： 1S/C15H22O5S.Na/c1-12(2)8-4-3-5-11-15(16)20-13-9-6-7-10-14(13)21(17,18)19;/h6-7,9-10,12H,3-5,8,11H2,1-2H3,(H,17,18,19);/q;+1/p-1
• InChI Key： PWUYHXAEVMUADU-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1OC(CCCCCC(C)C)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 416
• Topological Polar Surface Area: 91.9